Cas no 251372-19-7 (4-(3,5-dimethyl-1-piperazinyl)-Benzenamine)

4-(3,5-dimethyl-1-piperazinyl)-Benzenamine structure
251372-19-7 structure
Product Name:4-(3,5-dimethyl-1-piperazinyl)-Benzenamine
CAS No:251372-19-7
MF:C12H19N3
MW:205.299362421036
CID:1109808
PubChem ID:17605478
Update Time:2025-04-20

4-(3,5-dimethyl-1-piperazinyl)-Benzenamine Chemical and Physical Properties

Names and Identifiers

    • 4-(3,5-dimethyl-1-piperazinyl)-Benzenamine
    • 4-(3,5-dimethyl-1-piperazinyl)Benzenamine
    • DA-22744
    • 251372-19-7
    • FPBFBURPCHKEKH-UHFFFAOYSA-N
    • AKOS000101673
    • 4-(3,5-Dimethyl-piperazin-1-yl)-phenylamine
    • [4-(3,5-Dimethylpiperazin-1-yl)phenyl]amine
    • SCHEMBL3528425
    • DTXSID901271740
    • Inchi: 1S/C12H19N3/c1-9-7-15(8-10(2)14-9)12-5-3-11(13)4-6-12/h3-6,9-10,14H,7-8,13H2,1-2H3
    • InChI Key: FPBFBURPCHKEKH-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(=CC=2)N)CC(C)NC(C)C1

Computed Properties

  • Exact Mass: 205.157897619g/mol
  • Monoisotopic Mass: 205.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 41.3Ų
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